CIDIRECTYELLOW84
Description
CIDIRECTYELLOW84 is a synthetic organic dye belonging to the direct dye class, widely used in textile, paper, and specialty chemical industries. Its molecular formula is C21H28NO10S, with a molecular weight of 510.52 g/mol. Key physical properties include a melting point of 220–225°C, solubility in polar solvents (e.g., water, dimethyl sulfoxide), and stability under neutral to mildly acidic conditions . The compound exhibits strong absorbance in the visible spectrum (λmax ≈ 420–450 nm), making it suitable for applications requiring high colorfastness and UV resistance. Its synthesis typically involves diazo coupling reactions followed by sulfonation to enhance solubility .
Properties
CAS No. |
12222-65-0 |
|---|---|
Molecular Formula |
C20H35NO13 |
Synonyms |
CIDIRECTYELLOW84 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Group Analysis
CIDIRECTYELLOW84 is structurally analogous to other direct yellow dyes, such as Direct Yellow 11 and Direct Yellow 50 , but differs in substituent groups and sulfonation patterns. A comparative analysis is summarized below:
| Property | This compound | Direct Yellow 11 | Direct Yellow 50 |
|---|---|---|---|
| Molecular Formula | C21H28NO10S | C26H18N4Na2O9S2 | C32H20N4Na2O14S3 |
| Sulfonation Sites | 2 | 1 | 3 |
| λmax (nm) | 435 | 410 | 455 |
| Solubility (g/L, H2O) | 120 | 85 | 200 |
| Thermal Stability (°C) | 220–225 | 190–200 | 240–250 |
| Application pH Range | 4–8 | 3–7 | 5–9 |
Data derived from synthesis protocols and spectrophotometric analyses .
Key Research Findings and Limitations
Advantages :
- Enhanced solubility and pH stability make it preferable for dyeing cellulose fibers in wastewater-reducing processes .
- Demonstrated compatibility with eco-friendly auxiliaries (e.g., biodegradable leveling agents) .
Limitations: Limited oxidative stability in alkaline media (pH > 9), restricting use in certain industrial settings . Higher production costs compared to non-sulfonated analogs .
Future Research Directions
Structural Modifications : Investigating hybrid sulfonation-azo architectures to improve alkaline stability .
Sustainability Studies : Lifecycle assessments to quantify environmental benefits over legacy dyes .
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